Cas no 1329610-11-8 (N-Acetyl Mescaline-d3)

• Product Name: N-Acetyl Mescaline-d3
• CAS No: 1329610-11-8
• MF: C₁₃H₁₉NO₄
• MW: 256.312749147415
• CID: 4553230
• Update Time: 2025-05-21

N-Acetyl Mescaline-d3 Chemical and Physical Properties

Names and Identifiers

• N-Acetyl Mescaline-d3

• Inchi： 1S/C13H19NO4/c1-9(15)14-6-5-10-7-11(16-2)13(18-4)12(8-10)17-3/h7-8H,5-6H2,1-4H3,(H,14,15)/i1D3
• InChI Key： SNMFNOQKGANWHD-FIBGUPNXSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)CCNC(C([2H])([2H])[2H])=O)OC)OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-Acetyl Mescaline-d3

N-Acetyl Mescaline-d3: A Comprehensive Overview

N-Acetyl Mescaline-d3, with CAS No. 1329610-11-8, is a synthetic compound that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound is a derivative of mescaline, a naturally occurring psychedelic alkaloid found in the peyote cactus (Lophophora williamsii). The "d3" designation indicates that three hydrogen atoms in the molecule have been replaced with deuterium, a stable isotope of hydrogen. This modification is often used in scientific research to study metabolic pathways and pharmacokinetics due to the unique properties of deuterium.

The synthesis of N-Acetyl Mescaline-d3 involves advanced organic chemistry techniques, including nucleophilic acyl substitution and deuterium exchange reactions. Researchers have explored various synthetic routes to optimize the yield and purity of this compound. Recent studies have focused on improving the efficiency of these reactions, particularly through the use of catalysts and novel reaction conditions. These advancements have made it possible to produce N-Acetyl Mescaline-d3 in larger quantities for experimental purposes.

One of the most intriguing aspects of N-Acetyl Mescaline-d3 is its potential application in drug development. Preclinical studies have shown that this compound exhibits unique pharmacokinetic properties compared to its undeuterated counterpart. For instance, the incorporation of deuterium into the molecule can slow down its metabolism, potentially extending its duration of action. This characteristic makes it a promising candidate for investigating long-acting psychedelic compounds, which could have therapeutic applications in mental health conditions such as depression and anxiety.

Recent research has also delved into the neuropharmacology of N-Acetyl Mescaline-d3. Studies using animal models have demonstrated that this compound interacts with serotonin receptors in a manner similar to classic psychedelics like psilocybin and LSD. However, due to its acetylation and deuterium substitution, it exhibits distinct binding affinities and functional outcomes. These findings suggest that N-Acetyl Mescaline-d3 could serve as a valuable tool for studying the molecular mechanisms underlying psychedelic effects.

In addition to its pharmacological applications, N-Acetyl Mescaline-d3 has found utility in analytical chemistry as a reference standard for mass spectrometry-based assays. The presence of deuterium allows for precise isotopic labeling, enabling researchers to track the compound's fate in complex biological systems. This has been particularly useful in metabolomics studies where accurate quantification is critical.

Looking ahead, the development of N-Acetyl Mescaline-d3 opens up new avenues for exploring the therapeutic potential of psychedelics while minimizing risks associated with traditional compounds. Ongoing clinical trials are investigating its safety profile and efficacy in treating various neuropsychiatric disorders. If successful, this compound could pave the way for a new class of medications that leverage psychedelic mechanisms to address unmet medical needs.

In conclusion, N-Acetyl Mescaline-d3 (CAS No. 1329610-11-8) represents a significant advancement in psychedelic chemistry. Its unique properties, derived from both acetylation and deuterium substitution, make it a versatile tool for scientific research and drug development. As our understanding of this compound continues to grow, it holds immense promise for advancing both fundamental science and clinical applications.